Cas no 103138-23-4 (BENZENE, 1-FLUORO-2,3-BIS(PHENYLMETHOXY)-)

• Product Name: BENZENE, 1-FLUORO-2,3-BIS(PHENYLMETHOXY)-
• CAS No: 103138-23-4
• MF: C₂₀H₁₇FO₂
• MW: 308.346189260483
• CID: 3369074
• PubChem ID: 13567142
• Update Time: 2025-10-20

BENZENE, 1-FLUORO-2,3-BIS(PHENYLMETHOXY)- Chemical and Physical Properties

Names and Identifiers

• BENZENE, 1-FLUORO-2,3-BIS(PHENYLMETHOXY)-
• SCHEMBL1766179
• 103138-23-4
• (((3-Fluoro-1,2-phenylene)bis(oxy))bis(methylene))dibenzene
• MFCD34763491

• Inchi： 1S/C20H17FO2/c21-18-12-7-13-19(22-14-16-8-3-1-4-9-16)20(18)23-15-17-10-5-2-6-11-17/h1-13H,14-15H2
• InChI Key： GPDBKEOQXARESV-UHFFFAOYSA-N
• SMILES： FC1C=CC=C(C=1OCC1C=CC=CC=1)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 308.12125794Da
• Monoisotopic Mass: 308.12125794Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 324
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 18.5Ų

Additional information on BENZENE, 1-FLUORO-2,3-BIS(PHENYLMETHOXY)-

Comprehensive Overview of BENZENE, 1-FLUORO-2,3-BIS(PHENYLMETHOXY)- (CAS No. 103138-23-4): Properties, Applications, and Industry Insights

BENZENE, 1-FLUORO-2,3-BIS(PHENYLMETHOXY)- (CAS No. 103138-23-4) is a fluorinated aromatic compound with a unique molecular structure that combines a benzene core with fluorine and phenylmethoxy substituents. This specialty chemical has garnered attention in pharmaceutical intermediates and advanced material synthesis due to its electron-withdrawing fluorine atom and sterically hindered ether groups. Researchers often explore its reactivity in cross-coupling reactions and as a building block for liquid crystal materials or organic semiconductors.

The compound's molecular formula C20H17FO2 and molecular weight 308.35 g/mol make it a candidate for precision applications. Its fluorinated benzene backbone enhances stability against metabolic degradation, a feature leveraged in drug discovery programs targeting prolonged bioavailability. Recent studies highlight its potential in OLED (Organic Light-Emitting Diode) technologies, where its conjugated system may improve electron transport efficiency—a hot topic aligned with the global push for energy-efficient displays.

In the context of green chemistry, 103138-23-4 has been investigated for atom-economical synthesis routes. A 2023 Journal of Organic Chemistry paper demonstrated its use in catalytic C-O bond formation, reducing heavy metal catalyst dependency—addressing the industry's demand for sustainable protocols. This aligns with frequent search queries like "eco-friendly fluorobenzene derivatives" or "catalyst-free aromatic etherification."

Analytical characterization of 1-FLUORO-2,3-BIS(PHENYLMETHOXY)BENZENE typically involves HPLC purity analysis (>98%), NMR spectroscopy (notable for distinguishing ortho-substituted benzene patterns), and mass spectrometry. Its melting point range (72-75°C) and solubility in organic solvents (e.g., THF, DCM) are critical parameters for formulation scientists—data often searched alongside "fluorobenzene handling precautions" or "polar aprotic solvent compatibility."

Emerging applications include its role in metal-organic frameworks (MOFs), where the phenylmethoxy groups act as spacers to tune porosity. A 2024 ACS Materials Letters study utilized this compound to develop CO2-selective adsorbents—connecting to trending searches on "carbon capture materials". Furthermore, its UV absorption profile (λ_max ~275 nm) makes it relevant for photostabilizer additives in polymers, addressing durability concerns in solar panel encapsulants.

Regulatory status varies by region, but 103138-23-4 currently falls outside major REACH SVHC listings. However, proper PPE (personal protective equipment) like nitrile gloves and fume hoods are recommended during handling—information frequently sought in "lab safety databases". Storage under argon atmosphere at 2-8°C preserves stability, as noted in SDS (Safety Data Sheet) documentation.

The commercial landscape shows limited bulk suppliers, with most offerings in gram-to-kilogram scale (purity 95-99%). Pricing trends correlate with fluorine feedstock costs, a topic of interest given recent fluorochemical supply chain fluctuations. Custom contract manufacturing options are expanding, particularly in Asia-Pacific fine chemical hubs—reflecting search patterns like "fluorobenzene custom synthesis China."

Future research directions may explore its bioconjugation potential for antibody-drug conjugates (ADCs) or PET tracer development, leveraging the fluorine-19 isotope. Such applications would tap into booming interest in precision medicine and molecular imaging, frequently appearing in biopharma keyword analyses. Patent activity suggests growing IP claims around multifunctional fluorinated aromatics like this compound.